Cas no 100528-00-5 (Carbamimidic acid, N,N'-bis(1-methylethyl)-, cyclohexyl ester)

• Product Name: Carbamimidic acid, N,N'-bis(1-methylethyl)-, cyclohexyl ester
• CAS No: 100528-00-5
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 1125843
• PubChem ID: 13902480
• Update Time: 2025-04-20

Carbamimidic acid, N,N'-bis(1-methylethyl)-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamimidic acid, N,N'-bis(1-methylethyl)-, cyclohexyl ester
• cyclohexyl N,N'-di(propan-2-yl)carbamimidate
• DTXSID90552169
• Cyclohexyl N,N'-dipropan-2-ylcarbamimidate
• 100528-00-5

• Inchi： 1S/C13H26N2O/c1-10(2)14-13(15-11(3)4)16-12-8-6-5-7-9-12/h10-12H,5-9H2,1-4H3,(H,14,15)
• InChI Key： WJKYHDPCKHDPRM-UHFFFAOYSA-N
• SMILES： O(/C(=N/C(C)C)/NC(C)C)C1CCCCC1

Computed Properties

• Exact Mass: 226.20468
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33.6Ų

Experimental Properties

• PSA: 33.62